Cas no 2679949-79-0 (trans-4-(Trifluoromethyl)pyrrolidin-3-OL hcl)

• Product Name: trans-4-(Trifluoromethyl)pyrrolidin-3-OL hcl
• CAS No: 2679949-79-0
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• CID: 5761046
• PubChem ID: 162341131
• Update Time: 2025-05-26

trans-4-(Trifluoromethyl)pyrrolidin-3-OL hcl Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(TRIFLUOROMETHYL)PYRROLIDIN-3-OL HCL
• 2679949-79-0
• 2701535-46-6
• AT11585
• (3R,4S)-4-(Trifluoromethyl)pyrrolidin-3-ol hydrochloride
• 3-Pyrrolidinol, 4-(trifluoromethyl)-, hydrochloride (1:1), (3S,4R)-
• trans-4-(Trifluoromethyl)pyrrolidin-3-OL hcl

• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)3-1-9-2-4(3)10;/h3-4,9-10H,1-2H2;1H/t3-,4-;/m0./s1
• InChI Key： NWFHNUWKVPDWRO-MMALYQPHSA-N
• SMILES： Cl.FC([C@H]1CNC[C@@H]1O)(F)F

Computed Properties

• Exact Mass: 191.0324761g/mol
• Monoisotopic Mass: 191.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on trans-4-(Trifluoromethyl)pyrrolidin-3-OL hcl

trans-4-(Trifluoromethyl)pyrrolidin-3-OL HCl: A Comprehensive Overview

The compound with CAS No 2679949-79-0, known as trans-4-(Trifluoromethyl)pyrrolidin-3-OL HCl, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The trans configuration of the molecule plays a crucial role in its stereochemical behavior, while the trifluoromethyl group introduces electronic and steric effects that influence its reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolidinol derivatives in medicinal chemistry. The presence of the hydroxyl group at position 3 and the trifluoromethyl substituent at position 4 creates a unique balance between hydrogen bonding capacity and lipophilicity. This balance is essential for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have demonstrated that such structural features can enhance the bioavailability of drugs, making this compound a promising candidate for further exploration in therapeutic areas like central nervous system disorders and metabolic diseases.

The synthesis of trans-4-(Trifluoromethyl)pyrrolidin-3-OL HCl involves a multi-step process that combines principles from both organic synthesis and asymmetric catalysis. Key steps include the formation of the pyrrolidine ring, introduction of the trifluoromethyl group, and stereochemical control to achieve the desired trans configuration. Advanced techniques such as enantioselective hydrogenation and fluorination methods have been employed to ensure high enantiomeric purity, which is critical for pharmaceutical applications.

In terms of pharmacological activity, this compound has shown potential as a modulator of various biological targets. For instance, studies have indicated that it may act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could serve as a lead compound for developing drugs targeting intracellular pathways.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of trans-4-(Trifluoromethyl)pyrrolidin-3-OL HCl. Molecular docking studies have revealed favorable binding modes with several therapeutic targets, further validating its potential as a drug candidate. These findings underscore the importance of integrating experimental and computational approaches in modern drug discovery.

Moreover, the hydrochloric acid salt form (HCl) of this compound ensures optimal solubility and stability under physiological conditions. This is particularly important for formulations intended for oral or parenteral administration. The development of stable and bioavailable formulations remains a critical aspect of preclinical research for this molecule.

In conclusion, trans-4-(Trifluoromethyl)pyrrolidin-3-OL HCl (CAS No 2679949-79-0) represents a compelling example of how structural modifications can enhance the pharmacological properties of organic compounds. With ongoing research focusing on its mechanism of action, toxicity profile, and therapeutic efficacy, this compound holds great promise for advancing innovative treatments in various disease areas.